1-(4-Acetylpiperazin-1-yl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Acetylpiperazin-1-yl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)ethanone is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thiophene Analogues in Drug Research
Thiophene derivatives, analogues to carcinogens like benzidine and 4-aminobiphenyl, have been synthesized and evaluated for potential carcinogenicity. These compounds, including various thiophene analogues, have shown activities in vitro consistent with their known chemistry, indicating potential carcinogenicity. However, their behavior raises doubts about their capability to elicit tumors in vivo, suggesting a complex relationship between structure and activity that could inform the design of safer therapeutic agents (Ashby et al., 1978).
Cytochrome P450 Isoforms Inhibition
The significance of cytochrome P450 (CYP) enzymes in drug metabolism highlights the importance of selective inhibitors in predicting drug-drug interactions. Studies on chemical inhibitors of various CYP isoforms have led to the identification of selective inhibitors, crucial for understanding drug metabolism and safety profiles. This research aids in the design of drugs with minimized adverse interactions, contributing to safer therapeutic protocols (Khojasteh et al., 2011).
DNA Binding Agents
Compounds like Hoechst 33258 and its analogues, which bind to the minor groove of DNA, serve as models for drug development, particularly in designing agents with specific DNA interactions. Such studies provide insights into molecular recognition and binding, guiding the development of targeted therapies for genetic disorders and cancer (Issar & Kakkar, 2013).
Heterocyclic Compounds in Medicinal Chemistry
Research on furanyl- or thienyl-substituted nucleobases and nucleosides emphasizes the role of heterocyclic compounds in medicinal chemistry. These compounds exhibit varied biological activities, underscoring the potential of structural modification in developing novel therapeutic agents with optimized action against viral, bacterial, and cancer cells (Ostrowski, 2022).
Antioxidant Evaluation
The synthesis and evaluation of isoxazolone derivatives for their antioxidant properties exemplify the exploration of novel compounds for their therapeutic potential. Such research contributes to the discovery of new antioxidants that could play a role in preventing oxidative stress-related diseases (Laroum et al., 2019).
Properties
IUPAC Name |
1-(4-acetylpiperazin-1-yl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-11(19)17-4-6-18(7-5-17)15(20)10-12-9-13(21-16-12)14-3-2-8-22-14/h2-3,8-9H,4-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNWZEBXRUSBLKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C(=O)CC2=NOC(=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.